![molecular formula C7HClF4O B1301936 2,3,4,5-Tetrafluorobenzoyl chloride CAS No. 94695-48-4](/img/structure/B1301936.png)
2,3,4,5-Tetrafluorobenzoyl chloride
Overview
Description
2,3,4,5-Tetrafluorobenzoyl chloride is a colorless liquid with a pungent smell . It is mainly used as an intermediate in the synthesis of various pharmaceutical and pesticide compounds . It is an acylating agent that can react with a variety of nucleophiles, including amines, alcohols, and thiols, to form amides, esters, or thioesters, respectively .
Synthesis Analysis
The synthesis of 2,3,4,5-tetrafluorobenzoyl chloride has been studied with triphosgene . High catalytic activity and the yield of carbonyl chloride on the chlorination of acid were achieved . The yield could be reached 95 mol % when the catalyst (DMF) was 5 mol % of acid, 1,2- dichloroethane used as solvent, n (triphosgene):n (acid) value 0.37:1.00 and the reaction was carried out at 353 K for 4 h .Molecular Structure Analysis
The molecular formula of 2,3,4,5-Tetrafluorobenzoyl chloride is HC6F4COCl . Its average mass is 198.545 Da and its monoisotopic mass is 197.985947 Da .Chemical Reactions Analysis
2,3,4,5-Tetrafluorobenzoyl chloride is an acylating agent that can react with a variety of nucleophiles, including amines, alcohols, and thiols, to form amides, esters, or thioesters, respectively .Physical And Chemical Properties Analysis
2,3,4,5-Tetrafluorobenzoyl chloride is a colorless liquid with a pungent smell . Its refractive index is 1.4787 (lit.) and its density is 1.58 g/mL at 25 °C (lit.) .Scientific Research Applications
Synthesis of 4-Hydroxy-1-(3-Pyridyl)-1-Butanone-Tetrafluorobenzoate
2,3,4,5-Tetrafluorobenzoyl chloride has been used in the preparation of 4-hydroxy-1-(3-pyridyl)-1-butanone-tetrafluorobenzoate . This compound is a key intermediate in the synthesis of various organic compounds.
Safety And Hazards
2,3,4,5-Tetrafluorobenzoyl chloride is considered hazardous. It causes severe skin burns and eye damage . It is also a combustible liquid . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
properties
IUPAC Name |
2,3,4,5-tetrafluorobenzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7HClF4O/c8-7(13)2-1-3(9)5(11)6(12)4(2)10/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWCKIXLTBNGIHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)F)F)F)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7HClF4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30369975 | |
Record name | 2,3,4,5-Tetrafluorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30369975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,4,5-Tetrafluorobenzoyl chloride | |
CAS RN |
94695-48-4 | |
Record name | 2,3,4,5-Tetrafluorobenzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=94695-48-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3,4,5- Tetrafluorobenzoyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094695484 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3,4,5-Tetrafluorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30369975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,4,5-tetrafluorobenzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.126.306 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,3,4,5-Tetrafluorobenzoyl chloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M5RD6UU23U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main application of 2,3,4,5-Tetrafluorobenzoyl chloride in the provided research papers?
A: In the provided research, 2,3,4,5-Tetrafluorobenzoyl chloride primarily serves as a crucial building block or intermediate in the synthesis of pharmaceuticals, particularly levofloxacin [] and ofloxacin [].
Q2: How is 2,3,4,5-Tetrafluorobenzoyl chloride used in the synthesis of levofloxacin?
A: According to the research, the synthesis begins with 2,3,4,5-Tetrafluorobenzoyl chloride and involves several steps: acylation, amination, cyclization to form a left oxyfluoride cyclization ester, condensation with piperazine, methylation using dimethyl sulfate, and finally, hydrolysis and condensation to yield levofloxacin [].
Q3: Are there any advantages to using 2,3,4,5-Tetrafluorobenzoyl chloride in this synthetic process for levofloxacin compared to other methods?
A: Yes, the research indicates that using 2,3,4,5-Tetrafluorobenzoyl chloride and substituting piperazine for N-methylpiperazine in the synthesis of levofloxacin provides multiple benefits. These include improved product yield and quality, reduced production costs, and minimized environmental impact [].
Q4: Aside from pharmaceutical synthesis, is 2,3,4,5-Tetrafluorobenzoyl chloride used in any analytical applications?
A: Yes, 2,3,4,5-Tetrafluorobenzoyl chloride is a key component in a derivatizing reagent used for analyzing amphetamine and memantine in plasma samples [, ].
Q5: How is 2,3,4,5-Tetrafluorobenzoyl chloride employed in these analytical methods?
A: It's part of a novel electrophoric derivatization reagent, o-(pentafluorobenzyloxycarbonyl)-2,3,4,5-tetrafluorobenzoyl chloride. This reagent reacts with amphetamine or memantine in plasma samples to form derivatives detectable by Gas Chromatography-Mass Spectrometry (GC-MS) [, ].
Q6: What are the advantages of using this specific derivatization reagent with 2,3,4,5-Tetrafluorobenzoyl chloride in analyzing these compounds?
A: The research highlights the remarkable sensitivity of the derivatives formed using this reagent. This allows for the quantification of amphetamine at extremely low concentrations (49 pg/mL) in plasma samples, using a small sample volume (250 μL) []. The method is also noted for its speed, as both extraction and derivatization occur simultaneously [].
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